Cas no 42598-88-9 (Ethanol,2-(2-ethoxyethoxy)-, triester with boric acid (H3BO3) (9CI))

Ethanol,2-(2-ethoxyethoxy)-, triester with boric acid (H3BO3) (9CI) structure
42598-88-9 structure
Product Name:Ethanol,2-(2-ethoxyethoxy)-, triester with boric acid (H3BO3) (9CI)
CAS No:42598-88-9
MF:C18H39BO9
MW:410.307867288589
CID:330648
PubChem ID:14402221
Update Time:2025-04-19

Ethanol,2-(2-ethoxyethoxy)-, triester with boric acid (H3BO3) (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2-(2-ethoxyethoxy)-, triester with boric acid (H3BO3) (9CI)
    • tris[2-(2-ethoxyethoxy)ethyl] borate
    • NS00059593
    • Tris(2-(2-ethoxyethoxy)ethyl) borate
    • 42598-88-9
    • SCHEMBL9237981
    • Tris[2-(2-ethoxyethoxy)ethyl]borate
    • DTXSID40195363
    • EINECS 255-905-5
    • Inchi: 1S/C18H39BO9/c1-4-20-7-10-23-13-16-26-19(27-17-14-24-11-8-21-5-2)28-18-15-25-12-9-22-6-3/h4-18H2,1-3H3
    • InChI Key: KIIAGUXVNQQAHX-UHFFFAOYSA-N
    • SMILES: O(CCOCC)CCOB(OCCOCCOCC)OCCOCCOCC

Computed Properties

  • Exact Mass: 410.268713
  • Monoisotopic Mass: 410.268713
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 24
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.1

Experimental Properties

  • Density: 1.013
  • Boiling Point: 423.2°Cat760mmHg
  • Flash Point: 209.7°C
  • Refractive Index: 1.429
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